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Compound Focus: Methyl indole-3-carboxylate

CAS No.: 942-24-5

Cat. No.: S574265

Methyl indole-3-carboxylate is both a synthetic target and a starting material for further transformations.

¢ As a Natural Product: It has been isolated from marine organisms, including the marine sponge
Spongosorites sp. and the marine bacterium Streptomyces sp. [1]

e Conventional Synthesis: Classical indole synthesis methods like the Fischer indole synthesis are
commonly employed. [2]

¢ Novel Catalytic Synthesis: A modern method uses copper(ll) acetate monohydrate
(Cu(OACc)2-H20) as a catalyst. This approach involves a cross-dehydrogenative coupling reaction
between N,N-dimethylaniline and various phenyl bromoacetate derivatives, yielding 1-methyl-1H-
indole-3-carboxylates with good to excellent yields (69-90%). [3] The reaction utilizes tert-butyl
hydroperoxide (TBHP) as an oxidant.

The following diagram illustrates the workflow for this copper-catalyzed synthesis:

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s574265?utm_src=pdf-body
https://www.smolecule.com/products/s574265?utm_src=pdf-interest
https://www.smolecule.com/products/s574265?utm_src=pdf-body
https://www.mdpi.com/1660-3397/22/3/126
https://www.sciencedirect.com/science/article/pii/S2772417425000081
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/a-2035-0040
https://www.smolecule.com/products/s574265?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Reaction Setup

Catalyst: Cu(OAc)2-H20 Oxidant: tert-Butyl hydroperoxide N,N-Dimethylaniline Phenyl Bromoacetate Derivative

Cross-Dehydrogenative Coupling

G—Methyl—1H-indole-3-carboxy1at9

Click to download full resolution via product page

Workflow for copper-catalyzed synthesis of 1-methyl-1H-indole-3-carboxylates [3]

Research and Biological Applications

This compound is primarily used as a key synthetic intermediate in drug discovery and medicinal
chemistry research. [4] Its structure allows for further chemical modifications to create potential therapeutic

agents.

The table below summarizes its primary research applications:

Application Area Specific Use | Target

Anticancer Agents Inhibitors of the C-terminal domain of RNA polymerase Il (e.g., Oncrassin-1
derivatives); Kinase insert domain receptor (KDR) inhibitors [4].

Neuroscience & Nitric oxide synthase (nNOS) inhibitors; Serotonin 5-HT4 receptor
Inflammation antagonists; Inhibitors of Human 5-Lipoxygenase [4].
Enzyme Inhibition Protein kinase C alpha (PKCa) inhibitors; Hyaluronidase inhibitors [4].
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Application Area Specific Use | Target

Other Therapeutic Very late antigen-4 (VLA-4) antagonists; Organocatalysts for anti-Mannich
Areas reactions [4].

Natural Product & Isolated from marine bacteria and sponges; shows weak antibacterial activity
Bioactivity against Gram-positive Nocardia sp. (MIC 33.33 pg/mL) [5] [1].

Safety and Handling
When working with Methyl indole-3-carboxylate in the laboratory, adhere to standard safety practices for
handling fine powders and chemicals.

¢ Personal Protective Equipment (PPE): Wear dust mask type N95 (US), eyeshields, and gloves. [5]
[4]

e Hazard Statements: It may cause skin irritation (H315), serious eye irritation (H319), and respiratory
irritation (H335). [5]
e Storage: Keep in a dark place, sealed in a dry container at room temperature. [6] [5]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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